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Compound of Interest

Compound Name: Methoxy(dimethyl)octylsilane

Cat. No.: B1584689

An In-Depth Technical Guide to Methoxy(dimethyl)octylsilane (CAS No. 93804-29-6)

Introduction

Methoxy(dimethyl)octylsilane, identified by CAS Number 93804-29-6, is a versatile
organosilane reagent pivotal in the fields of material science, surface chemistry, and advanced
functional materials. Its uniqgue molecular architecture, featuring a hydrolyzable methoxy group
and a non-polar octyl chain, allows it to act as a powerful surface modifying agent. This guide
provides a comprehensive technical overview of its properties, mechanism of action,
applications, and handling protocols, tailored for researchers, scientists, and professionals in
drug development who leverage surface functionalization technologies.

Physicochemical and Molecular Characteristics

Methoxy(dimethyl)octylsilane is a colorless liquid characterized by its sensitivity to moisture.
[1][2] The core of its functionality lies in its amphiphilic structure: a reactive methoxy-silyl head
and a stable, hydrophobic octyl tail.

Molecular Structure

The molecule consists of a central silicon atom covalently bonded to two methyl groups, a
reactive methoxy group (-OCHs), and a C8 alkyl chain. This structure is fundamental to its utility
in surface science.

Caption: Molecular structure of Methoxy(dimethyl)octylsilane.
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Physicochemical Data

The key physical and chemical properties of Methoxy(dimethyl)octylsilane are summarized
below for easy reference.

Property Value Reference(s)
CAS Number 93804-29-6 [31[4]
Molecular Formula C11H260Si [51[6]
Molecular Weight 202.41 g/mol [31[41[5]
Appearance (.Zok.)rless to almost colorless 7
liquid
Density 0.813 g/mL at 25 °C [3114]
Boiling Point 221-223 °C [3114]
Melting Point <0°C [6]
Flash Point 83 °C (181.4 °F) - closed cup [41[5]
Refractive Index (n20/D) 1.423 [3][4]
Purity >95.0% (GC) [21[7]

) . Reacts slowly with
Hydrolytic Sensitivity . [6][7]
moisture/water

Mechanism of Action: Surface Functionalization

The primary application of Methoxy(dimethyl)octylsilane is the covalent modification of
surfaces to alter their properties, primarily to induce hydrophobicity.[8] This process occurs via
a well-understood two-step hydrolysis and condensation mechanism, particularly on substrates
rich in hydroxyl (-OH) groups, such as glass, silica, and various metal oxides.

» Hydrolysis: In the presence of trace amounts of water (often from ambient moisture or
adsorbed on the substrate surface), the methoxy group (-OCHs) hydrolyzes to form a
reactive silanol group (-OH) and methanol as a byproduct.
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o Condensation: The newly formed silanol group condenses with a hydroxyl group on the
substrate, forming a stable, covalent siloxane bond (Si-O-Substrate). This reaction anchors
the dimethyl(octyl)silyl moiety to the surface.

This self-assembled monolayer (SAM) effectively masks the polar surface with a dense layer of
non-polar octyl chains, transforming it from hydrophilic to hydrophobic.

Step 1: Hydrolysis

H20
(Surface Moisture)

Methoxy(dimethyl)octylsilane
(R-Si(CH3)2-OCH)

Reactive Silanol
(R-Si(CH3)2-OH)

\ Step 2: Condensation

Click to download full resolution via product page
Caption: Mechanism of surface modification via hydrolysis and condensation.

Key Applications in Research and Development

The ability to precisely control surface energy makes Methoxy(dimethyl)octylsilane a
valuable tool in various high-technology sectors.

Surface Hydrophobization

Its most common use is to create water-repellent surfaces on glass, silicon wafers, and mineral
fillers.[8] This is critical for:

 Anti-stiction coatings in microelectromechanical systems (MEMS).
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o Water-repellent architectural coatings.[8]

e Preventing moisture ingress in sensitive electronic components.

Chromatography

In analytical chemistry, it is used to functionalize silica gel, the stationary phase in reversed-
phase chromatography (RPC). The octyl chains create a non-polar surface (a C8 phase) that
retains analytes based on their hydrophobicity. It has also been described as a component of
the mobile phase in some chromatographic applications.[5]

Drug Delivery Systems

In the pharmaceutical and drug development space, surface modification is crucial for
controlling the behavior of drug carriers. Methoxy(dimethyl)octylsilane has been cited in
peer-reviewed literature for its use in functionalizing porous silicon microparticles.[3] This
modification is a key step in engineering sustained-release drug delivery systems, for instance,
for intravitreal applications, by controlling the particle's surface properties and interaction with
the biological environment.[3]

Advanced Materials

As an organosiloxane reagent, it serves as an additive or precursor in the synthesis of
advanced functional materials, including coatings, silicone fluids, and organic-inorganic
hybrids.[6]

Experimental Protocol: Surface Modification of
Glass Slides

This protocol provides a trusted, self-validating workflow for achieving a hydrophobic surface
on glass substrates.
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1. Substrate Cleaning
(Piranha solution or Oz plasma)

2. Rinse & Dry
(DI Water, N2 stream, Oven bake)

3. Prepare Silane Solution
(e.g., 1-5% in anhydrous toluene)

4. Immersion/Deposition
(Immerse substrate for 1-4 hours)

5. Post-Deposition Curing
(Rinse with solvent, Oven bake)

6. Characterization
(Contact Angle, AFM, XPS)

End: Hydrophobic Surface

Click to download full resolution via product page
Caption: Experimental workflow for surface modification.

Methodology:
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e Substrate Preparation (Activation):
o Thoroughly clean glass slides by sonication in acetone, followed by isopropyl alcohol.

o To ensure a high density of surface hydroxyl groups, treat the slides with an oxygen
plasma cleaner or immerse them in Piranha solution (a 3:1 mixture of sulfuric acid and
hydrogen peroxide). Extreme caution is required when handling Piranha solution.

o Rinse extensively with deionized water and dry under a stream of nitrogen, followed by
baking in an oven at 110°C for 1 hour to remove adsorbed water.

« Silanization (Solution Phase Deposition):

o Work in a controlled, low-humidity environment (e.g., a glovebox or under an inert
atmosphere).

o Prepare a 1-5% (v/v) solution of Methoxy(dimethyl)octylsilane in an anhydrous solvent,
such as toluene.

o Immerse the cleaned, dry slides in the silane solution. Let the reaction proceed for 1-4
hours at room temperature. Gentle agitation can improve monolayer homogeneity.

o Post-Deposition Curing:

o Remove the slides from the solution and rinse thoroughly with fresh anhydrous toluene to
remove any physisorbed silane.

o Cure the slides in an oven at 110°C for 30-60 minutes to drive the condensation reaction
to completion and form a stable, cross-linked monolayer.

o Validation:

o The success of the modification can be confirmed by measuring the static water contact
angle. A successful hydrophobic coating should yield a contact angle >90°.

Analytical Characterization
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The purity and identity of Methoxy(dimethyl)octylsilane, as well as the success of surface
modification, can be confirmed using standard analytical techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the purity of the silane reagent
and its molecular weight (202.41 g/mol ).[9]

o Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to monitor the disappearance
of surface Si-OH bands and the appearance of C-H stretching bands from the octyl chain on
a modified substrate.[9]

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, 13C, 2°Si): Provides structural
confirmation of the molecule.[9] For example, tH NMR would show characteristic peaks for
the octyl chain, the Si-methyl groups, and the methoxy group protons.

Safety and Handling

As a reactive chemical, proper handling of Methoxy(dimethyl)octylsilane is essential.
e Hazards: It is a combustible liquid and causes skin and serious eye irritation.[6][9][10]

« Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[9] Handle in a well-ventilated area or a fume hood.

o Storage: Store in a tightly sealed container in a cool, dry place, away from heat and open
flames.[5] It is moisture-sensitive and should be stored under an inert gas (e.g., nitrogen or
argon) to prevent hydrolysis.[5]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion

Methoxy(dimethyl)octylsilane is a high-purity reagent that provides a reliable and
straightforward method for creating robust, hydrophobic surfaces. Its well-defined mechanism
of action and versatility make it an indispensable tool for scientists and engineers in material
science, microfabrication, and chromatography. For professionals in drug development, its
application in modifying drug delivery vehicles highlights its potential to solve critical challenges
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in controlling biocompatibility and release kinetics, making it a key enabling technology for
next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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